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Compound of Interest

Compound Name: 3,4-Diaminophenol

Cat. No.: B1333219

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling 3,4-Diaminophenol. The following procedures are based
on established safety protocols for aminophenols and related aromatic amines. A substance-
specific risk assessment should always be conducted by qualified personnel before use.

Chemical and Physical Properties

A summary of the key quantitative data for 3,4-Diaminophenol is provided below. This
information is essential for safe handling and waste management.

Property Value
Molecular Formula CeHsN20[1]
Molecular Weight 124.14 g/mol [1]
CAS Number 615-72-5[1]
Gray-beige solid (based on related compounds)
Appearance
[2]
Occupational Exposure Limits Not established[3][4]

Hazard Identification and Summary
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While specific toxicity data for 3,4-Diaminophenol is limited, compounds in the aminophenol
class are generally considered hazardous. Based on data for structurally similar chemicals, the
primary hazards include:

Hazard Classification Description Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapours/sp
ray.[7] P264: Wash hands and
) skin thoroughly after handling.
o ] Harmful if swallowed or )
Acute Toxicity (Oral, Inhalation) [7]1 P270: Do not eat, drink or
inhaled.[5][6] . )
smoke when using this
product.[7] P271: Use only
outdoors or in a well-ventilated

area.[7]

) P280: Wear protective
i o Causes eye, skin, and _ _
Skin and Eye Irritation ) o gloves/protective clothing/eye
respiratory tract irritation.[2] ] ]
protection/face protection.[7]

o P302+P352: IF ON SKIN:
May cause an allergic skin

Skin Sensitization ) wash with plenty of soap and
reaction.[2]
water.[7]

P201 & P202: Obtain special

) ) instructions before use. Do not
) Suspected of causing genetic ]
Genetic Defects handle until all safety
defects.[6] ]
precautions have been read

and understood.

May cause damage to organs P308+P313: IF exposed or

Organ Damage through prolonged or repeated  concerned: Get medical
exposure. advice/attention.
_ o Very toxic to aquatic life with P273: Avoid release to the
Aquatic Toxicity ) ]
long lasting effects.[8] environment.

Operational Plan: Handling 3,4-Diaminophenol
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Adherence to a strict operational protocol is mandatory to minimize exposure and ensure a
safe laboratory environment.

Engineering Controls

» Ventilation: Always handle 3,4-Diaminophenol in a certified chemical fume hood to keep
airborne concentrations low.[2][8] Ensure that eyewash stations and safety showers are
readily accessible and unobstructed.[5][8]

o Containment: Use a powder containment hood or glove box for weighing and aliquoting solid
material to prevent dust generation.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the foundation of safe handling. All PPE must be inspected for
integrity before each use.[7][9]
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PPE Category Specification and Use

Gloves: Wear compatible chemical-resistant
gloves (e.g., Nitrile, Neoprene).[7][9] Technique:
) Use proper glove removal technique (without
Hand Protection ) ] ]
touching the glove's outer surface) to avoid skin
contact. For prolonged or repeated contact,

consider double-gloving.[7][9]

Goggles/Shield: Wear chemical safety goggles

as described by OSHA's eye and face
Eye/Face Protection protection regulations in 29 CFR 1910.133 or

European Standard EN166.[2][7][8] A face

shield may be required for splash hazards.

Lab Coat: A fully buttoned lab coat is required.

Clothing: Wear appropriate protective clothing to
Skin and Body Protection prevent skin exposure.[2][7] Ensure legs and

arms are fully covered. Do not wear shorts or

open-toed shoes.

Respirator: A NIOSH/MSHA or European
Standard EN 149 approved respirator is
) ) required if dust is generated and engineering
Respiratory Protection ] o
controls are insufficient.[2][8] Follow OSHA
respirator regulations found in 29 CFR

1910.134.[2]

Step-by-Step Handling Protocol

o Preparation: Cordon off the work area. Assemble all necessary equipment, chemicals, and
waste containers inside the chemical fume hood.

e Donning PPE: Don PPE in the following order: lab coat, inner gloves, respirator (if required),
eye protection, outer gloves.

e Handling:

o Carefully open the container.
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o Weigh the desired amount of 3,4-Diaminophenol, minimizing dust creation.
o Tightly reseal the container after use.

o Perform the experimental procedure within the fume hood.

e Decontamination:

o Wipe down the work surface and any contaminated equipment with an appropriate
solvent.

o Place all contaminated disposable materials into a designated hazardous waste container.

o Doffing PPE: Remove PPE in an order that minimizes cross-contamination: outer gloves, lab
coat, eye protection, inner gloves, respirator (if used).

o Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling.
[7] Do not eat, drink, or smoke in the work area.[7]

Safe Handling Workflow
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1. Preparation

Assemble Equipment &
Chemicals in Fume Hood

Don Required PPE
(Gloves, Goggles, Coat)

2. Handling
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Caption: Workflow for the safe handling of 3,4-Diaminophenol.
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Disposal Plan

All materials contaminated with 3,4-Diaminophenol must be treated as hazardous waste and
disposed of according to local, regional, and national regulations.[9] Under no circumstances
should this chemical be disposed of down the drain or in general trash.[9][10]

Waste Segregation and Collection

» Solid Waste: Collect all contaminated solids (e.g., gloves, weighing paper, paper towels, and
excess reagent) in a dedicated, clearly labeled, and sealed hazardous waste container.[9]
[11] The container must be made of a compatible material.[12]

e Liquid Waste: Collect any solutions containing 3,4-Diaminophenol in a separate,
compatible, and clearly labeled liquid hazardous waste container.[11] Do not mix with other
waste streams unless compatibility is confirmed.

o Sharps: Any contaminated sharps (needles, razor blades, broken glass) must be placed in a
labeled, puncture-proof sharps container.[10]

Container Management

e Labeling: All hazardous waste containers must be clearly labeled with the words
"HAZARDOUS WASTE," the full chemical name "3,4-Diaminophenol," and the approximate
concentration or percentage.[10][13] Do not use abbreviations or chemical formulas.

» Storage: Keep waste containers tightly closed at all times, except when adding waste.[12]
[13] Store the containers in a designated, secondary containment bin within a well-ventilated
hazardous waste accumulation area, segregated from incompatible materials like strong
oxidizing agents.[8][10]

Disposal Procedure

e Ensure all waste is properly segregated and containers are securely sealed and labeled.

o Complete a hazardous material pickup request form as required by your institution's
Environmental Health and Safety (EHS) department.[13]

» Arrange for pickup and disposal by a licensed hazardous waste management company.[9]
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e Maintain records of all hazardous waste generated and disposed of as per institutional and
regulatory requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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